Cas no 1261446-10-9 (3-Bromo-2-cyanobenzyl chloride)

• Product Name: 3-Bromo-2-cyanobenzyl chloride
• CAS No: 1261446-10-9
• MF: C₈H₅BrClN
• MW: 230.489000082016
• CID: 4980712
• Update Time: 2023-08-24

3-Bromo-2-cyanobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-cyanobenzyl chloride
• 2-Bromo-6-(chloromethyl)benzonitrile

• Inchi： 1S/C8H5BrClN/c9-8-3-1-2-6(4-10)7(8)5-11/h1-3H,4H2
• InChI Key： JSJQNRHXNWMRMW-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(CCl)=C1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 2.7
• Topological Polar Surface Area: 23.8